Cas no 1807145-75-0 (Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate)

• Product Name: Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate
• CAS No: 1807145-75-0
• MF: C₁₁H₈F₂N₂O₄
• MW: 270.189029693604
• CID: 4956067
• Update Time: 2025-05-20

Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate

• Inchi： 1S/C11H8F2N2O4/c1-2-19-11(16)7-4-9(15(17)18)8(10(12)13)3-6(7)5-14/h3-4,10H,2H2,1H3
• InChI Key： VEGOHDXQDVUFOC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C(=O)OCC)=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate

Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate (CAS No. 1807145-75-0): An Overview of Its Properties and Applications

Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate (CAS No. 1807145-75-0) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyano, difluoromethyl, and nitro functional groups, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The cyano group in Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This feature is particularly useful in the design of drugs where precise control over molecular interactions is crucial. Recent studies have shown that compounds containing cyano groups can enhance the potency and selectivity of drug candidates, making them attractive for further development.

The presence of the difluoromethyl group in Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate adds another layer of complexity to its chemical behavior. Fluorine atoms are known for their high electronegativity and small size, which can significantly alter the physical and chemical properties of a molecule. In pharmaceutical research, difluoromethyl groups have been shown to improve the metabolic stability and bioavailability of drug molecules, thereby enhancing their therapeutic efficacy.

The nitro group in Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate is a powerful electron-withdrawing group that can participate in various chemical reactions, including reduction and substitution reactions. This functional group is often used in the synthesis of intermediates for the production of antibiotics, anti-inflammatory agents, and other therapeutic compounds. The ability to modulate the reactivity of the nitro group through controlled chemical transformations makes it a valuable tool in synthetic organic chemistry.

In terms of its applications, Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate has shown promise as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, recent research has explored its potential use in the development of antiviral agents, where its unique combination of functional groups can enhance binding affinity to viral targets. Additionally, studies have indicated that compounds derived from Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate may have anti-cancer properties, particularly in inhibiting tumor growth and metastasis.

The synthesis of Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, electrophilic aromatic substitutions, and metal-catalyzed couplings. Advances in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing environmental impact.

In conclusion, Ethyl 2-cyano-4-difluoromethyl-5-nitrobenzoate (CAS No. 1807145-75-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique combination of cyano, difluoromethyl, and nitro functional groups provides a robust platform for the development of novel therapeutic agents and other valuable chemicals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.